Cas no 1705071-45-9 (2-(5-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine)

• Product Name: 2-(5-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine
• CAS No: 1705071-45-9
• MF: C₁₇H₁₈N₆O₂S
• MW: 370.428821086884
• CID: 5549934
• Update Time: 2025-10-28

2-(5-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• (4-methyl-1,3-thiazol-5-yl)-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• 2-(5-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

• Inchi： 1S/C17H18N6O2S/c1-11-15(26-10-20-11)17(24)23-6-2-3-12(9-23)7-14-21-16(22-25-14)13-8-18-4-5-19-13/h4-5,8,10,12H,2-3,6-7,9H2,1H3
• InChI Key： UTRBZHKSLXABGW-UHFFFAOYSA-N
• SMILES： C(C1SC=NC=1C)(N1CCCC(CC2ON=C(C3=NC=CN=C3)N=2)C1)=O

Additional information on 2-(5-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

2-(5-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine: A Comprehensive Overview

The compound with CAS No. 1705071-45-9, known as 2-(5-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyrazine ring fused with a 1,2,4-oxadiazole moiety and a piperidine group substituted with a 4-methylthiazole carbonyl group. The integration of these functional groups makes this compound unique and opens up possibilities for its use in drug design and material science.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their diverse biological activities. The presence of the 4-methylthiazole group in this compound suggests potential anti-inflammatory or antioxidant properties. Additionally, the piperidine ring is known for its ability to form hydrogen bonds, which can enhance the bioavailability of drugs. The combination of these features makes this compound a promising candidate for further research in the development of novel therapeutic agents.

The synthesis of 2-(5-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including nucleophilic substitution and cyclization reactions, to construct the oxadiazole and pyrazine rings. The use of microwave-assisted synthesis has also been explored to optimize reaction times and improve efficiency.

In terms of applications, this compound has shown potential in the field of coordinate covalent catalysis, where its ability to act as a ligand in transition metal complexes has been investigated. The oxadiazole group is particularly effective in stabilizing metal centers, making this compound a valuable tool in organometallic chemistry. Furthermore, its pyrazine moiety can participate in π-interactions, which are crucial for designing materials with specific electronic properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecular orbitals and charge distribution within the molecule. These studies have revealed that the compound exhibits significant electron-withdrawing effects due to the presence of the oxadiazole and thiazole groups.

Another area of interest is the evaluation of this compound's photophysical properties. Preliminary experiments have shown that it exhibits fluorescence under UV light, which could be exploited in sensing applications or as a component in light-emitting materials. The integration of multiple aromatic rings within its structure contributes to its photostability and emission characteristics.

From an environmental perspective, the synthesis and application of this compound are being scrutinized for their sustainability. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. The use of biodegradable solvents and catalysts is being explored to align with current trends toward eco-friendly chemical processes.

In conclusion, 2-(5-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-ylium)pyrazine represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its complex structure and functional groups make it a valuable asset for researchers seeking innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemistry.